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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzaldehyde

Cat. No.: B1281138 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4-nitrobenzaldehyde is a highly functionalized aromatic compound that serves as a

valuable and versatile building block in organic synthesis. Its structure, featuring a reactive

aldehyde group, a bromine atom amenable to cross-coupling reactions, and an electron-

withdrawing nitro group, provides multiple avenues for chemical modification. This unique

combination of functional groups makes it an attractive starting material for the synthesis of a

wide array of complex organic molecules, including pharmaceuticals, agrochemicals, and dyes.

[1][2] This technical guide provides a comprehensive overview of the properties, synthesis, and

key applications of 2-Bromo-4-nitrobenzaldehyde as a synthetic intermediate.

Physicochemical Properties
The key physical and chemical properties of 2-Bromo-4-nitrobenzaldehyde are summarized

in the table below for easy reference.
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Property Value

CAS Number 5274-71-5[3]

Molecular Formula C₇H₄BrNO₃[3]

Molecular Weight 230.02 g/mol [3]

Appearance Solid[4]

IUPAC Name 2-bromo-4-nitrobenzaldehyde[3]

SMILES
C1=CC(=C(C=C1--INVALID-LINK--

[O-])Br)C=O[3]

Boiling Point 334.3 ± 27.0 °C at 760 mmHg[5]

Density 1.8 ± 0.1 g/cm³[5]

Synthesis of 2-Bromo-4-nitrobenzaldehyde
A common method for the synthesis of 2-Bromo-4-nitrobenzaldehyde involves the oxidation

of 2-bromo-1-methyl-4-nitrobenzene.[6]
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2-Bromo-1-methyl-4-nitrobenzene

CrO₃, Ac₂O, H₂SO₄

Diacetate Intermediate

H₂SO₄, H₂O, EtOH

2-Bromo-4-nitrobenzaldehyde

2-Bromo-4-nitrobenzaldehyde

Phosphorus Ylide

+

Oxaphosphetane Intermediate

Alkene Product Triphenylphosphine Oxide
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Pd(0) Catalyst

Oxidative Addition

2-Bromo-4-nitrobenzaldehyde

Ar-Pd(II)-Br

Transmetalation

Arylboronic Acid

Ar-Pd(II)-Ar'

Reductive Elimination

Regeneration

Biaryl Product
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2-Bromo-4-nitrobenzaldehyde

Nitro Group Reduction (in situ)

2-Amino-4-bromobenzaldehyde

Condensation

Active Methylene Compound

Cyclization & Dehydration

Substituted Quinoline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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